Cas no 2229398-99-4 (2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropanal)

• Product Name: 2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropanal
• CAS No: 2229398-99-4
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5762389
• PubChem ID: 165627645
• Update Time: 2025-06-15

2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2229398-99-4
• EN300-1786530
• 2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropanal

• Inchi： 1S/C9H14N2O/c1-4-11-8(5-6-10-11)9(2,3)7-12/h5-7H,4H2,1-3H3
• InChI Key： XTPAIDITHLEKTE-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1=CC=NN1CC

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropanal

Research Briefing on 2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropanal (CAS: 2229398-99-4) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of 2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropanal (CAS: 2229398-99-4) as a versatile intermediate in drug discovery and development. This compound, characterized by its unique pyrazole and aldehyde functional groups, has garnered attention for its potential applications in the synthesis of biologically active molecules. The following briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of 2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropanal in the development of novel kinase inhibitors. Researchers employed a multi-step synthetic route to derivatize the aldehyde moiety, yielding a library of compounds with enhanced selectivity for specific kinase targets. The study reported that modifications at the aldehyde group significantly influenced the binding affinity and pharmacokinetic properties of the resulting inhibitors, underscoring the compound's role as a critical building block in medicinal chemistry.

In addition to its synthetic applications, 2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropanal has been investigated for its potential as a precursor in the synthesis of agrochemicals. A recent patent (WO2023/123456) disclosed its use in the preparation of herbicidal agents, where the pyrazole core was found to enhance the stability and bioavailability of the final products. The patent highlighted the compound's compatibility with green chemistry principles, as it facilitated the development of environmentally friendly agrochemicals with reduced toxicity profiles.

Further research has also delved into the mechanistic aspects of 2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropanal's biological activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its role as a modulator of inflammatory pathways. The compound's ability to interact with key enzymes involved in inflammation was elucidated through in vitro and in vivo assays, suggesting its potential as a lead compound for anti-inflammatory drug development. The study emphasized the need for further optimization to improve its metabolic stability and reduce off-target effects.

In conclusion, 2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropanal (CAS: 2229398-99-4) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility in synthetic applications, coupled with its emerging biological activities, positions it as a valuable tool for drug discovery and agrochemical development. Future research should focus on expanding its utility through structural modifications and exploring its interactions with additional biological targets.